Cas no 2228328-32-1 (2-(cyclopropylmethyl)cyclopropan-1-amine)

• Product Name: 2-(cyclopropylmethyl)cyclopropan-1-amine
• CAS No: 2228328-32-1
• MF: C₇H₁₃N
• MW: 111.184821844101
• CID: 5831931
• PubChem ID: 148942010
• Update Time: 2025-06-09

2-(cyclopropylmethyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylmethyl)cyclopropan-1-amine
• 2228328-32-1
• EN300-1833393

• Inchi： 1S/C7H13N/c8-7-4-6(7)3-5-1-2-5/h5-7H,1-4,8H2
• InChI Key： POCCCLAVTVCKBM-UHFFFAOYSA-N
• SMILES： NC1CC1CC1CC1

Computed Properties

• Exact Mass: 111.104799419g/mol
• Monoisotopic Mass: 111.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 96.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(cyclopropylmethyl)cyclopropan-1-amine

Introduction to 2-(cyclopropylmethyl)cyclopropan-1-amine (CAS No. 2228328-32-1)

2-(cyclopropylmethyl)cyclopropan-1-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This molecule, identified by the CAS number 2228328-32-1, has garnered attention due to its cyclopropane core and the presence of a cyclopropylmethyl substituent, which together contribute to its distinct chemical properties. The compound’s amine functionality further enhances its interest as a synthetic intermediate and a candidate for further derivatization, potentially leading to novel therapeutic agents.

The structural motif of 2-(cyclopropylmethyl)cyclopropan-1-amine encompasses a three-membered cyclopropane ring, which is known for its high ring strain and reactivity. This strain can be exploited in various chemical transformations, making the compound a valuable building block in organic synthesis. Additionally, the cyclopropylmethyl group introduces steric hindrance and electronic effects that can modulate the compound’s interactions with biological targets. Such structural features are often leveraged in drug design to optimize potency, selectivity, and pharmacokinetic profiles.

In recent years, there has been a surge in research focused on cyclopropane-containing compounds due to their remarkable biological activities. The rigid three-membered ring of cyclopropane can disrupt hydrogen bonding networks in biological systems, leading to unique binding interactions with proteins and enzymes. This has prompted investigations into the development of cyclopropane-based drugs for various therapeutic applications, including antimicrobial and anticancer agents. 2-(cyclopropylmethyl)cyclopropan-1-amine represents an intriguing derivative that could serve as a precursor for such applications.

The amine group in 2-(cyclopropylmethyl)cyclopropan-1-amine provides multiple opportunities for functionalization. Primary amines are well-known for their ability to participate in various chemical reactions, such as acylation, alkylation, and coupling reactions, which are fundamental in medicinal chemistry. These reactions allow for the introduction of diverse substituents, enabling the synthesis of complex molecular architectures. The potential for further derivatization makes this compound a versatile tool in the development of new pharmaceuticals.

Recent advancements in computational chemistry have enhanced our ability to predict the biological activity of novel compounds like 2-(cyclopropylmethyl)cyclopropan-1-amine. Molecular modeling techniques can simulate interactions with biological targets, providing insights into binding affinities and mechanism of action. These computational studies have been instrumental in guiding experimental efforts and optimizing lead compounds for drug development. The cyclopropane ring and amine functionality of this compound make it an attractive candidate for virtual screening campaigns aimed at identifying potential therapeutic agents.

The synthesis of 2-(cyclopropylmethyl)cyclopropan-1-amine involves multi-step organic transformations that highlight its synthetic utility. The introduction of the cyclopropylmethyl group onto the cyclopropanamine backbone requires careful consideration of reaction conditions to ensure high yield and purity. Modern synthetic methodologies have improved the efficiency of these processes, making it feasible to produce this compound on scales suitable for both research and industrial applications.

In conclusion, 2-(cyclopropylmethyl)cyclopropan-1-amine (CAS No. 2228328-32-1) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of a cyclopropane ring and an amine group makes it a valuable intermediate for drug discovery efforts. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of next-generation therapeutics.